Cas no 1805060-60-9 (Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate
• CAS No: 1805060-60-9
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4952320
• Update Time: 2025-07-21

Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate

• Inchi： 1S/C10H9NO4/c1-15-10(14)7-3-2-6(4-11)8(5-12)9(7)13/h2-3,12-13H,5H2,1H3
• InChI Key： UWRQSYQCAGBVGM-UHFFFAOYSA-N
• SMILES： OC1C(C(=O)OC)=CC=C(C#N)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.8
• Topological Polar Surface Area: 90.6

Additional information on Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate

Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate (CAS No. 1805060-60-9): A Comprehensive Overview

Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate, identified by its CAS number 1805060-60-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a benzoate core with cyano, hydroxy, and hydroxymethyl substituents, has garnered attention due to its potential applications in pharmaceutical synthesis and as a key intermediate in the development of novel therapeutic agents.

The structural configuration of Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate imparts unique chemical properties that make it a valuable candidate for various biochemical pathways. The presence of the cyano group enhances its reactivity, while the hydroxy and hydroxymethyl groups contribute to its solubility and interaction with biological molecules. These characteristics have positioned it as a subject of extensive investigation in synthetic chemistry and drug discovery.

Recent advancements in the field have highlighted the compound's role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its utility in creating novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The ability to modify its functional groups allows for tailored interactions with biological targets, making it a versatile scaffold for medicinal chemistry.

In the realm of drug development, Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate has been explored as a precursor for more complex molecules. Its benzoate backbone is a common motif in many pharmacologically active compounds, providing a stable framework that can be further functionalized. This has led to the synthesis of analogs with improved efficacy and reduced side effects. The compound's versatility in serving as an intermediate underscores its importance in the pharmaceutical industry.

The cyano group in Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate plays a crucial role in its reactivity, enabling various transformations that are pivotal for drug synthesis. It can participate in nucleophilic addition reactions, forming new bonds with other molecules, which is essential for constructing complex structures. Additionally, the cyano group can be converted into other functional groups, such as carboxylic acids or amides, expanding its utility in synthetic protocols.

The hydroxy and hydroxymethyl groups contribute to the compound's solubility and ability to form hydrogen bonds with biological targets. This property is particularly advantageous in drug design, as it enhances the molecule's affinity for receptors and enzymes involved in disease processes. Researchers have exploited these interactions to develop targeted therapies that selectively modulate specific biological pathways.

Current research is also exploring the potential of Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate in nanomedicine applications. Its structural features make it suitable for incorporation into nanoparticles used for drug delivery systems. These systems aim to improve therapeutic efficacy by targeting specific sites within the body and releasing drugs in a controlled manner. The compound's stability under various conditions further enhances its suitability for such innovative applications.

The benzoate moiety is well-documented for its role in many bioactive compounds, providing a scaffold that is both stable and adaptable. The combination of cyano, hydroxy, and hydroxymethyl groups on this backbone creates a molecule with multiple sites for functionalization, allowing researchers to fine-tune its properties for specific applications. This flexibility has made Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate a cornerstone in the development of new drugs and biochemical tools.

Future studies are likely to continue unraveling the potential of this compound by exploring new synthetic routes and applications. Its unique structural features offer opportunities for innovation across multiple disciplines, from pharmaceuticals to materials science. As research progresses, it is anticipated that Methyl 4-cyano-2-hydroxy-3-(hydroxymethyl)benzoate will play an increasingly significant role in advancing scientific understanding and therapeutic interventions.